Cas no 1805053-57-9 (Methyl 3-(difluoromethyl)-2,5-dihydroxypyridine-4-acetate)

• Product Name: Methyl 3-(difluoromethyl)-2,5-dihydroxypyridine-4-acetate
• CAS No: 1805053-57-9
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 4917417
• Update Time: 2025-10-30

Methyl 3-(difluoromethyl)-2,5-dihydroxypyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(difluoromethyl)-2,5-dihydroxypyridine-4-acetate

• Inchi： 1S/C9H9F2NO4/c1-16-6(14)2-4-5(13)3-12-9(15)7(4)8(10)11/h3,8,13H,2H2,1H3,(H,12,15)
• InChI Key： SULJXTPMZLBLAN-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=C(C=1CC(=O)OC)O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 387
• XLogP3: -0.5
• Topological Polar Surface Area: 75.6

Additional information on Methyl 3-(difluoromethyl)-2,5-dihydroxypyridine-4-acetate

Recent Advances in the Study of Methyl 3-(difluoromethyl)-2,5-dihydroxypyridine-4-acetate (CAS: 1805053-57-9)

The compound Methyl 3-(difluoromethyl)-2,5-dihydroxypyridine-4-acetate (CAS: 1805053-57-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoromethyl and hydroxypyridine moieties, has shown promising potential in various therapeutic applications, including antimicrobial and anti-inflammatory activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key breakthroughs in the study of this compound is its role as a precursor in the synthesis of novel heterocyclic compounds. Researchers have demonstrated that Methyl 3-(difluoromethyl)-2,5-dihydroxypyridine-4-acetate can be efficiently converted into a range of biologically active derivatives, which exhibit enhanced stability and bioavailability. These derivatives have been tested in vitro and in vivo, showing significant efficacy against a variety of pathogenic strains, including drug-resistant bacteria and fungi.

In addition to its antimicrobial properties, recent investigations have highlighted the compound's potential as an anti-inflammatory agent. Studies have shown that it can modulate key inflammatory pathways, such as the NF-κB and MAPK signaling cascades, thereby reducing the production of pro-inflammatory cytokines. This dual functionality makes it a promising candidate for the development of multi-target therapeutics, particularly in the treatment of chronic inflammatory diseases.

The synthetic methodology for Methyl 3-(difluoromethyl)-2,5-dihydroxypyridine-4-acetate has also seen significant advancements. Recent publications have reported improved yields and purity through the use of novel catalytic systems and green chemistry approaches. These developments not only enhance the scalability of the compound's production but also align with the growing demand for sustainable and environmentally friendly pharmaceutical manufacturing processes.

Despite these promising findings, challenges remain in the clinical translation of Methyl 3-(difluoromethyl)-2,5-dihydroxypyridine-4-acetate. Issues such as pharmacokinetic optimization, toxicity profiling, and formulation stability need to be addressed in future studies. However, the compound's versatile chemical structure and broad-spectrum biological activity provide a solid foundation for further research and development.

In conclusion, Methyl 3-(difluoromethyl)-2,5-dihydroxypyridine-4-acetate (CAS: 1805053-57-9) represents a valuable scaffold in medicinal chemistry, with potential applications spanning antimicrobial and anti-inflammatory therapies. Ongoing research efforts are expected to uncover new dimensions of its pharmacological profile, paving the way for its eventual clinical application.